BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 1,4-
Dichlorobutan-2-one.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,4-Dichlorobutan-2-one

Cat. No.: B095312

An In-depth Technical Guide to the Safety and Handling of 1,4-Dichlorobutan-2-one
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only. A
comprehensive Safety Data Sheet (SDS) for 1,4-Dichlorobutan-2-one was not located during
the literature search. Therefore, this guide incorporates data from publicly available sources on
1,4-Dichlorobutan-2-one and its structural isomer, 1,4-Dichlorobutane. All personnel handling
this chemical should perform a thorough risk assessment and consult with their institution's
Environmental Health and Safety (EHS) department.

Chemical Identification and Physical Properties

1,4-Dichlorobutan-2-one is a halogenated ketone. Due to the limited availability of specific
experimental data for 1,4-Dichlorobutan-2-one, the physical properties of its isomer, 1,4-
Dichlorobutane, are provided below for reference. Significant differences in properties may
exist.

Table 1: Physical and Chemical Properties
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Property

1,4-Dichlorobutan-2-one

1,4-Dichlorobutane
(Isomer Reference)

Molecular Formula

C4HeCI20[1]

CaHsClI2[2]

Molecular Weight 140.99 g/mol [1] 127.01 g/mol [3]

N Colorless mobile liquid with a
Appearance Not specified )

mild, pleasant odor[4]
Boiling Point Not available 155-163 °C (311-325 °F)[3][4]
Melting Point Not available -35.1 °F (-37.3 °C)[5]
Flash Point Not available 104 °F (40 °C)[5]
Density Not available 1.1408 g/mL][5]
Vapor Density Not available 4.4 (heavier than air)[5]
N - Sparingly soluble in water

Solubility Not specified

(0.24 g/100 mL at 20°C)[4]

Hazard Identification and GHS Classification

The primary hazards associated with 1,4-Dichlorobutan-2-one are related to its corrosivity

and irritant properties.[1] The GHS classification for 1,4-Dichlorobutan-2-one has been

reported by at least one company to the ECHA C&L Inventory.[1] For comparison, the GHS

classification for the flammable isomer 1,4-Dichlorobutane is also included.

Table 2: GHS Hazard Classification
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) 1,4-Dichlorobutane
Hazard Class 1,4-Dichlorobutan-2-one
(Isomer Reference)

Pictograms Danger Warning

H315: Causes skin irritation[1] H226: Flammable liquid and

H318: Causes serious eye vapor[3] H412: Harmful to
Hazard Statements o ] )
damage[1] H335: May cause aquatic life with long lasting
respiratory irritation[1] effects[3]
Signal Word Danger[1] Warning(3]

Experimental Protocols: Safe Handling and Storage

Given the hazards of skin irritation, serious eye damage, and potential respiratory irritation, the

following handling and storage protocols are recommended. These are based on general best

practices for hazardous chemicals and information available for its isomer, 1,4-Dichlorobutane.

Engineering Controls

Ventilation: Handle 1,4-Dichlorobutan-2-one in a chemical fume hood to minimize
inhalation of vapors.[6] Ensure adequate ventilation, especially in confined areas.[6][7]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[6]

Electrical Equipment: If the compound is determined to be flammable, use explosion-proof
electrical, ventilating, and lighting equipment.[7]

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical splash goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[8] A face shield
may also be necessary.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]
Butyl rubber gloves may provide suitable protection.[5] Change contaminated clothing

immediately.
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o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH/MSHA-approved respirator should be used.
[5] For weighing and diluting, a half-face respirator with an organic vapor/acid gas cartridge
is recommended.[5]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[6]
e Do not breathe vapors or mists.[9]
o Keep away from heat, sparks, and open flames.[7]

e Use only non-sparking tools and take precautionary measures against static discharge, as
the isomer is flammable.[6][7]

e Ground and bond containers when transferring material.

e Wash hands thoroughly after handling.

Storage Conditions

« Store in a cool, dry, and well-ventilated place.[7][9]
o Keep the container tightly closed.[7]
» Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]

e The isomer 1,4-Dichlorobutane is noted to be moisture and light-sensitive; similar
precautions may be warranted.[8]

Emergency Procedures

The following diagram outlines the logical workflow for handling emergencies involving 1,4-
Dichlorobutan-2-one.
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Chemical Spill or Release

Evacuate Immediate Area
Alert Others

'

Don Appropriate PPE
(if safe to do so)

Isolate Hazard Extinguish Fire
. Personnel Exposure
Remove Ignition Sources

(if trained)

(uSeC\ﬁZ:?:bigiem) inister First Aid Wear Full Protective Gear

and SCBA

Decontaminate Area Remove Contaminated Clothing Flush Skin with Water
and Equipment

Use Dry Chemical, CO2,

Flush Eyes for 15 min or Alcohol-Resistant Foam

Move to Fresh Air

Dispose of Waste Seek Immediate
(Follow Regulations) Medical Attention

Cool Containers with Water Spray

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency response workflow for 1,4-Dichlorobutan-2-one.

First-Aid Measures
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[6][7] Remove contact lenses if present and easy to do. Seek immediate medical
attention.

Skin Contact: Take off immediately all contaminated clothing. Wash off immediately with
soap and plenty of water for at least 15 minutes.[6] If skin irritation persists, call a physician.

[6]

Inhalation: Move the victim to fresh air.[9] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[9] Seek medical attention.

Ingestion: Rinse mouth with water.[9] Do NOT induce vomiting.[9] Never give anything by
mouth to an unconscious person.[9] Call a physician or poison control center immediately.[9]

Fire-Fighting Measures

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Carbon
dioxide (CO2) and water spray are also indicated for the isomer.[7]

Specific Hazards: Vapors may form explosive mixtures with air and travel to a source of
ignition and flash back.[7] Containers may explode when heated.[7] Hazardous
decomposition products include carbon monoxide, carbon dioxide, and hydrogen chloride
gas.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[9] Remove all sources of ignition.
[6][9] Wear appropriate personal protective equipment.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so0.[9] Do not let
the product enter drains, as it may be harmful to aquatic life.[9]

Containment and Cleanup: Absorb the spill with inert absorbent material (e.g., sand,
diatomite, universal binders).[10] Collect and place in a suitable, closed container for
disposal.[6][9] Use spark-proof tools and explosion-proof equipment during cleanup.[6][9]
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Toxicity and Ecological Information

Specific toxicological data for 1,4-Dichlorobutan-2-one is not readily available. The following
data is for the isomer, 1,4-Dichlorobutane.

Table 3: Toxicity and Ecotoxicity Data (for 1,4-Dichlorobutane)

Test Species Result Guideline

Pimephales promelas LC50: 51.6 mg/L (96 OECD Test Guideline

Acute toxicity to fish )
(fathead minnow) h) 203

Harmful to aquatic life
Aquatic Hazard - with long lasting
effects

To the best of our knowledge, the chemical, physical, and toxicological properties of 1,4-
Dichlorobutan-2-one have not been thoroughly investigated. Aliphatic halogenated
hydrocarbons, in general, may have systemic effects, including narcosis and cardiovascular
disorders, as well as toxic effects on the liver and kidneys.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in their original containers and do not mix with other waste. Uncleaned containers
should be handled as the product itself. Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for 1,4-Dichlorobutan-
2-one.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095312#safety-and-handling-precautions-for-1-4-
dichlorobutan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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